![molecular formula C5H5NO3 B023646 5-Methylisoxazole-4-carboxylic acid CAS No. 42831-50-5](/img/structure/B23646.png)
5-Methylisoxazole-4-carboxylic acid
Overview
Description
5-Methylisoxazole-4-carboxylic acid is a chemical compound studied for its diverse chemical properties and synthesis methods. It is a derivative of isoxazole, an aromatic heterocycle.
Synthesis Analysis
- The synthesis of isoxazole-4-carboxylic acid derivatives has been achieved through domino isoxazole-isoxazole isomerization, utilizing Fe(II)-catalyzed isomerization under specific conditions (Serebryannikova et al., 2019).
- Other synthesis methods involve one-pot processes to create derivatives of 3-methylisoxazole-5-carboxamides from 3-methyl isoxazole-5-carboxylic acid, employing various reactants (Martins et al., 2002).
Molecular Structure Analysis
- X-ray crystallography and computer-aided design studies have been conducted on derivatives of 5-methylisoxazole-4-carboxylic acid, providing insights into their molecular structures and properties (Jezierska et al., 2003).
Chemical Reactions and Properties
- 5-Methylisoxazole-4-carboxylic acid derivatives undergo various chemical reactions, including nucleophilic reactions to form compounds like 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acids (Robins et al., 2007).
- The compound also participates in reactions with nucleophiles, forming addition and/or addition-elimination products, highlighting its reactivity (Pocar et al., 1980).
Physical Properties Analysis
- Detailed structural, electronic, and spectroscopic studies have been conducted on similar compounds, offering insights into their physical properties, such as vibrational features and hydrogen bonding (Singh et al., 2019).
Scientific Research Applications
Tautomerism Study : It is used for studying the tautomerism of heteroaromatic compounds with five-membered rings (Boulton & Katritzky, 1961).
Synthesis of Pantherine : The compound is involved in the synthesis of pantherine, an active principle found in Amanita muscaria mushrooms (Bowden, Crank, & Ross, 1968).
Pd-Catalyzed Activation : 5-Methylisoxazole-3-carboxamide, a related compound, directs Pd-catalyzed activation of inert α-C(sp(3))-H bonds for C-C bond formation and selective arylation and alkylation of α- (Pasunooti et al., 2015).
Biomimetic Synthesis of α-Cyclopiazonic Acid : Its derivative, 5-hydroxymethyl-3-methylisoxazole-4-carboxylate, is used in a biomimetic synthesis (Moorthie et al., 2007).
Immunomodulatory Agents : The ethyl ester of 5-methylisoxazole-4-carboxylic acid serves as a lead compound for new immunomodulatory agents (Ryng & Szostak, 2009).
Druglike Isoxazoles Library : It is used in generating a 90-compound library of druglike isoxazoles (Robins et al., 2007).
Potential Antibacterial or Antifungal Agent : 5-Amino-3-methylisoxazole-4-carboxylic acid shows potential as an antibacterial or antifungal agent (Jezierska et al., 2003).
Immunotropic Activity : Derivatives like 5-methylisoxazole-4-carboxylic acid amides and ureilenes show immunotropic activity in immunological tests (Ryng et al., 1999).
Thermal Isomerization and Mass Spectra Study : The thermal isomerization of its ring and rearrangement processes in mass spectra are significant scientific applications (Zhigulev et al., 1974).
Differential Inhibitory Activities : Its derivatives exhibit differential inhibitory activities in immune response models (Mączyński et al., 2005).
Safety and Hazards
Handling 5-Methylisoxazole-4-carboxylic acid requires personal protective equipment and adequate ventilation . It should not come into contact with the eyes, skin, or clothing, and ingestion or inhalation should be avoided . Dust formation should be avoided, and containers should be kept tightly closed in a dry, cool, and well-ventilated place .
Mechanism of Action
Target of Action
Isoxazole derivatives, to which this compound belongs, are known to bind to various biological targets based on their chemical diversity .
Mode of Action
For instance, some isoxazole derivatives act as inhibitors for certain enzymes or receptors
Biochemical Pathways
Isoxazole derivatives are known to be involved in a variety of biochemical pathways due to their diverse biological activities . The exact pathways affected by this compound and their downstream effects would need to be determined through further studies.
Result of Action
Isoxazole derivatives have been found to exhibit various biological activities, including anticancer, antioxidant, antibacterial, and antimicrobial effects . The specific effects of this compound would need to be investigated further.
properties
IUPAC Name |
5-methyl-1,2-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO3/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQBXUKGMJCPBMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20195503 | |
Record name | 5-Methylisoxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20195503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42831-50-5 | |
Record name | 5-Methylisoxazole-4-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42831-50-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methylisoxazole-4-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042831505 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methylisoxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20195503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methylisoxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.148.980 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Isoxazolecarboxylic acid, 5-methyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-METHYLISOXAZOLE-4-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BL2Q213Q2M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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